1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol

• IUPAC Name: 1-(4-bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol
• InChI: InChI=1S/C17H17BrN2O2/c1-12-19-16-4-2-3-5-17(16)20(12)10-14(21)11-22-15-8-6-13(18)7-9-15/h2-9,14,21H,10-11H2,1H3
• InChI Key: NMRYYCZBJPZFQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC(COC3=CC=C(C=C3)Br)O
• Molecular Formula: C17H17BrN2O2
• Molecular Weight: 361.2 g/mol

Description

1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol is a synthetic organic compound that features a bromophenoxy group and a benzimidazole moiety. Compounds with such structures are often studied for their potential biological activities and applications in various fields such as medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol typically involves the following steps:

Formation of the Bromophenoxy Intermediate: This can be achieved by reacting 4-bromophenol with an appropriate alkylating agent under basic conditions.

Coupling with Benzimidazole: The bromophenoxy intermediate is then coupled with 2-methylbenzimidazole using a suitable coupling reagent such as a carbodiimide or a phosphonium salt.

Final Functionalization:

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to improve yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

1-(4-Chlorophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol: Similar structure with a chlorine atom instead of bromine.

1-(4-Fluorophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol: Similar structure with a fluorine atom instead of bromine.

Uniqueness

1-(4-Bromophenoxy)-3-(2-methylbenzimidazol-1-yl)propan-2-ol is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. The bromine atom can participate in specific interactions, such as halogen bonding, which may enhance the compound’s properties compared to its analogs.